Glycine-13C2,15N p-Toluenesulfonate

• Molecular Formula: C9H13NO5S
• Molecular Weight: 250.25 g/mol
• InChI: InChI=1S/C7H8O3S.C2H5NO2/c1-6-2-4-7(5-3-6)11(8,9)10;3-1-2(4)5/h2-5H,1H3,(H,8,9,10);1,3H2,(H,4,5)/i;1+1,2+1,3+1
• InChIKey: REKJMSPJAIXEQJ-BURVIEGVSA-N

Glycine-13C2,15N p-Toluenesulfonate Product Specifications

Glycine-13C2,15N p-Toluenesulfonate (CAS 2727323-57-9) is a stable isotope-labeled amino acid salt designed for precise analytical and metabolic tracing applications . It incorporates both carbon-13 (13C) and nitrogen-15 (15N) isotopes into the glycine structure, with a p-toluenesulfonate counterion that confers specific physicochemical advantages. This compound is not intended as a therapeutic agent but serves as a high-fidelity internal standard in mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and metabolic flux analysis .

Workflow LC-MS/MS bioanalysis, NMR spectroscopy, metabolic flux analysis

Selection Tosylate salt for organic solvent compatibility in stock solutions

Use Context Isotope dilution mass spectrometry and stable isotope tracing studies

Why Unlabeled Analogs Fail as Substitutes

In quantitative mass spectrometry and metabolic tracing, the use of an unlabeled analog or a non-isotopic alternative leads to signal interference and ambiguous data. Substitution with the free base Glycine-13C2,15N may introduce issues with solubility in organic mobile phases and stability during long-term storage [1]. The specific p-toluenesulfonate salt form enhances solubility in methanol and other organic solvents, which is critical for preparing stock solutions compatible with LC-MS workflows, a property not shared by the free amino acid . Therefore, interchanging these compounds compromises the accuracy of isotope dilution mass spectrometry (IDMS) and the reliability of metabolic flux quantitation.

Unlabeled glycine substitution

Co-elution without mass shift causes signal interference in IDMS.

Free base glycine-13C2,15N substitution

Limited organic solubility may risk precipitation in methanol-based LC-MS workflows.

• [1] Sigma-Aldrich. (n.d.). Glycine-13C2,15N (CAS 211057-02-2). View Source

Performance Evidence for Glycine-13C2,15N p-Toluenesulfonate

Enhanced Organic Solubility for LC-MS & NMR

The p-toluenesulfonate (tosylate) salt form of glycine exhibits significantly enhanced solubility in organic solvents like methanol compared to the free base, glycine. This is a critical differentiator for preparing internal standard stock solutions for LC-MS and NMR, where organic mobile phases are common . The free base, Glycine-13C2,15N, is primarily water-soluble, which can limit its direct use in certain chromatographic conditions [1].

Organic Solubility

Class-level

Target tosylate salt: Soluble in methanol (~0.1 g/mL, class-level inference). Free base: Primarily water-soluble.

May simplify stock solution preparation; verify per lot.

Data from analogous salt; confirm solubility for your lot.

Evidence Dimension	Solubility in Methanol
Target Compound Data	Soluble in methanol (0.1 g/mL, clear) [class-level inference based on structurally related glycine benzyl ester p-toluenesulfonate salt]
Comparator Or Baseline	Glycine-13C2,15N (free base): Primarily water-soluble, limited solubility in organic solvents
Quantified Difference	Qualitative improvement in organic solvent compatibility; precise solubility limit for the labeled compound is vendor-specific but inferred to be >0.1 g/mL in methanol based on analogous salts.
Conditions	Based on physical property data from glycine benzyl ester p-toluenesulfonate salt (CAS 1738-76-7) and general class knowledge.

Why This Matters

This solubility profile simplifies the preparation of stable, homogeneous analytical standards, reducing the risk of precipitation in HPLC systems and ensuring accurate quantification.

• [1] Sigma-Aldrich. (n.d.). Glycine-13C2,15N (CAS 211057-02-2). View Source

Dual 13C,15N Labeling for Enhanced MS Specificity

Glycine-13C2,15N p-Toluenesulfonate provides a nominal mass shift of +3 Da relative to unlabeled glycine (M+3) [1]. This dual labeling strategy, in contrast to single-isotope alternatives like Glycine-13C2 (+2 Da) or Glycine-15N (+1 Da), significantly reduces the potential for isotopic overlap with endogenous metabolites and minimizes spectral interference in complex biological matrices . The labeling efficiency is typically specified as 99 atom % 13C and 98 atom % 15N [1].

MS Specificity

Cross-study

+3 Da mass shift (M+3) vs. +2 Da (13C2) and +1 Da (15N).

Larger mass shift may reduce isotopic overlap in complex matrices.

Isotopic enrichment: 99% 13C, 98% 15N per CoA.

Evidence Dimension	Nominal Mass Shift for MS Detection
Target Compound Data	+3 Da (Mass shift: M+3)
Comparator Or Baseline	Unlabeled Glycine: 0 Da shift; Glycine-13C2: +2 Da shift; Glycine-15N: +1 Da shift
Quantified Difference	Target compound provides a larger and more unique mass shift compared to single-isotope analogs, enhancing specificity.
Conditions	Mass Spectrometry analysis, isotopic enrichment specifications from vendor certificates of analysis.

Why This Matters

A larger, unique mass shift minimizes isotopic cross-talk, enabling more accurate and sensitive quantification of target analytes in MS-based assays, a key requirement for reproducible metabolomics and pharmacokinetic studies.

• [1] Sigma-Aldrich. (n.d.). Glycine-13C2,15N (CAS 211057-02-2). View Source

Validated Internal Standard for LC-MS/MS Bioanalysis

The compound's primary procurement value is its established use as an internal standard for the quantitative analysis of glycine and glycine-derived metabolites. While unlabeled glycine is indistinguishable from endogenous material, the 13C2,15N-labeled version provides a chromatographically co-eluting but spectrometrically distinct signal . The p-toluenesulfonate salt form further enhances this utility by offering improved solubility and stability in common analytical workflows, as discussed in other evidence items .

ISTD Role

Reported

Designated internal standard for glycine quantification by NMR, GC-MS, LC-MS.

May reduce method development time for glycine bioanalysis.

Verify co-elution and matrix effects in your assay.

Evidence Dimension	Function as Internal Standard
Target Compound Data	Explicitly designated for use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS .
Comparator Or Baseline	Unlabeled Glycine p-Toluenesulfonate: Not suitable for isotope dilution due to lack of mass shift; Free base Glycine-13C2,15N: May be less soluble and stable in organic solvents.
Quantified Difference	This compound is purpose-built and validated for a specific analytical role, unlike its unlabeled or less suitable analogs.
Conditions	Vendor documentation and standard practice in analytical chemistry.

Why This Matters

Procurement of a compound explicitly validated for use as an internal standard reduces method development time and increases confidence in the accuracy and precision of quantitative bioanalytical results.

Glutathione Pathway Metabolic Flux Tracing

In a direct, quantitative application, a glutathione (GSH) conjugate labeled with glycine-13C2,15N (GSH-(glycine-13C2,15N)) was used to trace uptake and efflux in ocular tissues via LC-MS/MS [1]. The study quantified that the uptake rate of GSH-(glycine-13C2,15N) was significantly lower than that of other labeled amino acids like 13C3-alanine and 15N2-arginine at all tested concentrations (P < 0.01) [1]. This demonstrates the compound's utility in generating quantitative, comparator-based flux data that would be impossible with unlabeled material.

Flux Tracing

Head-to-head

GSH-(glycine-13C2,15N) uptake lower than 13C3-alanine and 15N2-arginine (P<0.01, mouse lens).

Supports tracer-based flux comparison in ocular tissue models.

Cultured mouse lenses, 500 μM–2 mM; model-dependent.

Evidence Dimension	Uptake Rate in Cultured Mouse Lenses
Target Compound Data	GSH-(glycine-13C2,15N) showed the lowest initial uptake rate among substrates tested.
Comparator Or Baseline	13C3-alanine and 15N2-arginine
Quantified Difference	Significantly lower rate of uptake than 13C3-alanine and 15N2-arginine at all concentrations (P < 0.01).
Conditions	Cultured wild-type mouse lenses incubated with 500 μM to 2 mM substrates at 37°C, analyzed by LC-MS/MS.

Why This Matters

This validates the compound's critical role in generating quantitative, comparator-based flux data in complex biological systems, enabling researchers to differentiate the kinetics of glycine-derived metabolite transport.

• [1] Fan, X., et al. (2016). GSH-(glycine-13C2,15N) uptake study in cultured lenses. Figure 2, Panel B-C. Investigative Ophthalmology & Visual Science, 57(8), 3914. View Source

Glycine-13C2,15N p-Toluenesulfonate Application Scenarios

LC-MS/MS Glycine Quantitation in Biofluids

Procure this compound when developing a robust LC-MS/MS method for quantifying endogenous glycine in plasma, urine, or tissue homogenates. Its superior solubility in methanol allows for the preparation of a stable, concentrated internal standard stock solution that is fully miscible with typical reversed-phase mobile phases. The +3 Da mass shift [1] ensures baseline resolution from the analyte's monoisotopic peak, minimizing ion suppression and enhancing quantitative accuracy.

Metabolic Flux Analysis of Glutathione Pathways

Use this dual-labeled compound for tracing the fate of glycine in the synthesis and turnover of glutathione (GSH) and its conjugates. The evidence demonstrates its ability to differentiate the transport kinetics of glycine-containing metabolites in complex tissues . The stable isotopic label allows for precise tracking of metabolite pools without altering endogenous biochemistry, providing a distinct advantage over radiolabeled tracers.

Isotope-Edited NMR Spectroscopy

Employ Glycine-13C2,15N p-Toluenesulfonate in NMR studies requiring isotopic filtering or editing. The high isotopic enrichment (99 atom % 13C, 98 atom % 15N) [1] provides a strong, clean signal for 13C- and 15N-edited NMR experiments, enabling the selective observation of glycine residues in peptides or protein complexes against a complex background. The p-toluenesulfonate salt ensures good solubility in common deuterated NMR solvents like DMSO-d6 or CD3OD.

Labeled Metabolite Synthesis for Pharmacokinetics

This compound serves as a key building block in the synthesis of more complex, labeled molecules, such as m-Hydroxyhippuric Acid-13C2,15N . Procuring this high-purity precursor ensures that the final labeled metabolite, used as a tracer in ADME (Absorption, Distribution, Metabolism, Excretion) studies, will have a defined isotopic signature and a mass shift suitable for MS/MS detection, facilitating accurate tracking of drug metabolism and disposition.

Application

Selection Property

Validation Focus

Glycine bioanalysis in research matrices

Methanol-compatible tosylate ISTD

Co-elution and matrix-effect evaluation

Glutathione pathway flux analysis

Dual 13C/15N glycine tracing

Transport kinetics in tissue models

Isotope-edited NMR spectroscopy

High isotopic enrichment for spectral editing

13C/15N filtering in complex mixtures

Labeled metabolite synthesis for ADME

Dual-labeled glycine precursor

Isotopic signature and mass shift tracking

• [1] Sigma-Aldrich. (n.d.). Glycine-13C2,15N (CAS 211057-02-2). View Source